Cas no 2680809-44-1 (2-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1H-2-benzazepine-7-carboxylic acid)

• Product Name: 2-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1H-2-benzazepine-7-carboxylic acid
• CAS No: 2680809-44-1
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 5778480
• PubChem ID: 165908495
• Update Time: 2025-05-23

2-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1H-2-benzazepine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28284453
• 2-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1H-2-benzazepine-7-carboxylic acid
• 2680809-44-1

• Inchi： 1S/C15H17NO4/c1-2-8-20-15(19)16-7-3-4-11-9-12(14(17)18)5-6-13(11)10-16/h2,5-6,9H,1,3-4,7-8,10H2,(H,17,18)
• InChI Key： VHZZCXQMLKAXLT-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CC2C=CC(C(=O)O)=CC=2CCC1)=O

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1H-2-benzazepine-7-carboxylic acid

Research Brief on 2-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1H-2-benzazepine-7-carboxylic Acid (CAS: 2680809-44-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of benzazepine derivatives as versatile scaffolds for drug discovery. Among these, the compound 2-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1H-2-benzazepine-7-carboxylic acid (CAS: 2680809-44-1) has emerged as a promising candidate due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

The synthesis of 2-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1H-2-benzazepine-7-carboxylic acid involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular attention to the introduction of the prop-2-en-1-yloxy carbonyl group. The compound's structural elucidation has been confirmed via NMR spectroscopy and mass spectrometry, ensuring its chemical identity and stability under various conditions.

In terms of biological activity, preliminary in vitro studies have demonstrated that this benzazepine derivative exhibits notable interactions with specific protein targets, including G-protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways. These findings suggest potential applications in treating neurological disorders and inflammatory diseases. For instance, molecular docking simulations reveal high binding affinity for the compound at the active sites of these targets, which could translate into therapeutic efficacy.

Further pharmacological evaluations are underway to assess the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Early data indicate moderate bioavailability and favorable metabolic stability, making it a viable candidate for further preclinical development. However, challenges such as optimizing its selectivity and minimizing off-target effects remain areas of active investigation.

The broader implications of this research extend to the design of novel benzazepine-based therapeutics. By modifying the functional groups attached to the core structure, researchers aim to enhance the compound's potency and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these discoveries into clinical applications.

In conclusion, 2-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1H-2-benzazepine-7-carboxylic acid represents a compelling example of how structural innovation in medicinal chemistry can yield compounds with significant therapeutic potential. Continued research into its mechanisms of action and optimization of its pharmacological profile will be critical to realizing its full clinical value. This brief underscores the importance of interdisciplinary collaboration in advancing drug discovery and development.